Cas no 150652-96-3 ((R)-Methyl 2-((tert-butoxycarbonyl)amino)pent-4-enoate)

• Product Name: (R)-Methyl 2-((tert-butoxycarbonyl)amino)pent-4-enoate
• CAS No: 150652-96-3
• MF: C₁₁H₁₉NO₄
• MW: 229.27286362648
• MDL: MFCD10687066
• CID: 823902
• PubChem ID: 58169888
• Update Time: 2025-04-19

(R)-Methyl 2-((tert-butoxycarbonyl)amino)pent-4-enoate Chemical and Physical Properties

Names and Identifiers

• (R)-Methyl 2-((tert-butoxycarbonyl)amino)pent-4-enoate
• (R)-Methyl 2-(tert-butoxycarbonylamino)-pent-4-enoate
• (R)-METHYL-2-BOC-AMINO-4-PENTENOIC ACID
• (R)-2-(tert-butoxycarbonyl)amino-4-pentenoic acid methyl ester
• (R)-methyl 2-tert-butoxycarbonylaminopent-4-enoate
• AK101168
• ANW-60417
• Boc-D-AllylGly-OMe
• CTK8B8467
• KB-210329
• methyl (2R)-2-({[(1,1-dimethylethyl)oxy]carbonyl}amino)-4-pentenoate
• D-METHYL-BOC-ALLYLGLYCINE
• (2R)-2-(Boc-amino)-4-pentenoic acid methyl ester
• SCHEMBL1433271
• 4-Pentenoic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-, methyl ester, (2R)-
• methyl (2R)-2-[(2-methylpropan-2-yl)oxycarbonylamino]pent-4-enoate
• DTXSID20728895
• EN300-10827142
• AKOS016003194
• A1-50271
• AS-47280
• (R)-Methyl 2-((tert-butoxycarbonyl)amino)pent-4-enoate (Boc-D-Gly(All)-OMe)
• methyl (2R)-2-{[(tert-butoxy)carbonyl]amino}pent-4-enoate
• APXWRHACXBILLH-MRVPVSSYSA-N
• (R)-Methyl 2-(tert-butoxycarbonylamino)pent-4-enoate
• CS-0446960
• methyl(2R)-2-({[(1,1-dimethylethyl)oxy]carbonyl}amino)-4-pentenoate
• methyl (R)-2-((tert-butoxycarbonyl)amino)pent-4-enoate
• (R)-Methyl2-((tert-butoxycarbonyl)amino)pent-4-enoate
• methyl (2R)-2-[(tert-butoxycarbonyl)amino]pent-4-enoate
• 150652-96-3
• F13071
• MFCD10687066

• MDL： MFCD10687066
• Inchi： 1S/C11H19NO4/c1-6-7-8(9(13)15-5)12-10(14)16-11(2,3)4/h6,8H,1,7H2,2-5H3,(H,12,14)
• InChI Key： APXWRHACXBILLH-UHFFFAOYSA-N
• SMILES： COC(C(NC(OC(C)(C)C)=O)CC=C)=O

Computed Properties

• Exact Mass: 229.13140809g/mol
• Monoisotopic Mass: 229.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 64.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives